Cas no 109493-14-3 (3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
• CAS No: 109493-14-3
• MF: C₁₄H₁₈N₄S
• MW: 274.384521007538
• CID: 1188002
• Update Time: 2024-08-02

3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
• 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-

• Inchi： 1S/C14H18N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h6-9,12H,1-5,15H2,(H,17,19)
• InChI Key： GTXXIOINQHXTQP-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(N)C=C2)N(C2CCCCC2)C(=S)N1

Computed Properties

• Exact Mass: 274.12544

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 249-251 °C
• Boiling Point: 420.3±47.0 °C(Predicted)
• PSA: 53.65
• pka: 8.27±0.20(Predicted)